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Compound of Interest

Compound Name: 3-Bromo-4-tert-butylbenzoic acid

Cat. No.: B189012 Get Quote

This technical guide provides a comprehensive overview of 3-Bromo-4-tert-butylbenzoic
acid, a key chemical intermediate. It is intended for researchers, scientists, and professionals

in the field of drug development and chemical synthesis. This document outlines the

compound's fundamental properties, a detailed synthesis protocol, and its structural

characteristics, offering valuable insights for its application in research and development.

IUPAC Name and Chemical Structure
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 3-

Bromo-4-(tert-butyl)benzoic acid.[1] Its structure consists of a benzoic acid core substituted

with a bromine atom at the 3-position and a tert-butyl group at the 4-position. This substitution

pattern imparts specific chemical properties and reactivity to the molecule.

Structural Identifiers:

CAS Number: 38473-89-1

Molecular Formula: C₁₁H₁₃BrO₂[1]

SMILES: CC(C)(C)c1ccc(cc1Br)C(=O)O[1]

InChI: InChI=1S/C11H13BrO2/c1-11(2,3)8-5-4-7(10(13)14)6-9(8)12/h4-6H,1-3H3,(H,13,14)

[1]
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Physicochemical Properties
The properties of 3-Bromo-4-tert-butylbenzoic acid are summarized in the table below.

These characteristics are crucial for its handling, storage, and application in various chemical

reactions.

Property Value Source

Molecular Weight 257.12 g/mol [2]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 176.5 °C [3]

Boiling Point (Predicted) 327.7 ± 35.0 °C [3]

Density (Predicted) 1.391 ± 0.06 g/cm³ [3]

pKa (Predicted) 4.01 ± 0.10 [3]

Solubility

Soluble in organic solvents

(e.g., DMSO); limited solubility

in water.[1][4]

Experimental Protocol: Synthesis of 3-Bromo-4-tert-
butylbenzoic Acid
This section details a common laboratory-scale synthesis of 3-Bromo-4-tert-butylbenzoic
acid from 4-tert-butylbenzoic acid.

Materials:

4-tert-butylbenzoic acid

Acetic acid

Nitric acid

Bromine
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Silver nitrate

Water

Procedure:

In a suitable reaction vessel, dissolve 4-tert-butylbenzoic acid (500 mg, 2.8 mmol) in acetic

acid (11 mL) with rapid stirring.[5]

To this solution, add nitric acid (1.7 mL) and bromine (114 μL, 5.9 mmol).[5]

Slowly add a solution of silver nitrate (1.01 g, 5.9 mmol) in water (5 mL) to the reaction

mixture. The formation of a thick yellow precipitate will be observed.[5]

Add an additional 2 mL of acetic acid to the mixture and heat at reflux for 1 hour.[5]

Filter the hot solution to remove any solids.[5]

Add water to the filtrate until a white solid precipitates.[5]

Collect the solid by filtration and air dry.[5]

Recrystallize the crude product from acetic acid to yield pure 3-bromo-4-tert-butyl-benzoic

acid as a white solid.[5]

Yield: Approximately 36% (263 mg).[5]

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 3-Bromo-4-tert-
butylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 38473-89-1: 3-bromo-4-tert-butylbenzoic acid [cymitquimica.com]

2. 3-Bromo-4-(tert-butyl)benzoic acid | CymitQuimica [cymitquimica.com]

3. 3-BROMO-4-TERT-BUTYLBENZOICACID | 38473-89-1 [m.chemicalbook.com]

4. 3-Bromo-4-(tert-butyl)benzoic acid | CAS 38473-89-1 | Sun-shinechem [sun-
shinechem.com]

5. Synthesis routes of 3-Bromo-4-tert-butylbenzoic acid [benchchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Bromo-4-tert-
butylbenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189012#3-bromo-4-tert-butylbenzoic-acid-iupac-
name-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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